Cas no 220171-86-8 (Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]-)
![Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]- structure](https://www.kuujia.com/scimg/cas/220171-86-8x500.png)
220171-86-8 structure
Product name:Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]-
CAS No:220171-86-8
MF:C49H76N12O6
MW:929.204550743103
CID:1409594
Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]- Chemical and Physical Properties
Names and Identifiers
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- Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]-
- Heptanediamide, N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]- (9CI)
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- Inchi: 1S/C49H76N12O6/c1-9-22-58-34-38(30-40(58)46(64)50-20-16-26-56(5)6)54-48(66)42-28-36(32-60(42)24-11-3)52-44(62)18-14-13-15-19-45(63)53-37-29-43(61(33-37)25-12-4)49(67)55-39-31-41(59(35-39)23-10-2)47(65)51-21-17-27-57(7)8/h28-35H,9-27H2,1-8H3,(H,50,64)(H,51,65)(H,52,62)(H,53,63)(H,54,66)(H,55,67)
- InChI Key: HYDNZUNUTUTYPL-UHFFFAOYSA-N
- SMILES: C(NC1C=C(C(NC2C=C(C(NCCCN(C)C)=O)N(CCC)C=2)=O)N(CCC)C=1)(=O)CCCCCC(NC1C=C(C(NC2C=C(C(NCCCN(C)C)=O)N(CCC)C=2)=O)N(CCC)C=1)=O
Computed Properties
- Exact Mass: 928.60168
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 1015.1±65.0 °C(Predicted)
- PSA: 200.8
- pka: 14.08±0.70(Predicted)
Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]- Related Literature
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Rekha Sharma,Ramesh Maragani,Rajneesh Misra New J. Chem., 2018,42, 882-890
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Jacob Tse-Wei Wang,Timothy W. Jones,Mihaela Grigore,Andre Cook,Dane W. deQuilettes,Roberto Brenes,Benjamin C. Duck,Kenrick F. Anderson,Noel W. Duffy,Bernard Wenger,Vladimir Bulović,Jian Pu,Jian Li,Bo Chi,Henry J. Snaith,Gregory J. Wilson J. Mater. Chem. A, 2019,7, 25511-25520
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A. S. Kucherenko,V. G. Lisnyak,S. V. Kochetkov,S. G. Zlotin Org. Biomol. Chem., 2016,14, 9751-9759
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Jeff E. Prest,Sara J. Baldock,Peter R. Fielden,Nicholas J. Goddard,Bernard J. Treves Brown Analyst, 2002,127, 1413-1419
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